Cas no 496776-13-7 (methyl 2-{5-(2H-1,3-benzodioxol-5-yl)-4-methyl-4H-1,2,4-triazol-3-ylsulfanyl}acetate)

• Product Name: methyl 2-{5-(2H-1,3-benzodioxol-5-yl)-4-methyl-4H-1,2,4-triazol-3-ylsulfanyl}acetate
• CAS No: 496776-13-7
• MF: C₁₃H₁₃N₃O₄S
• MW: 307.325021505356
• MDL: MFCD03621226
• CID: 5453676
• PubChem ID: 866652
• Update Time: 2025-06-15

methyl 2-{5-(2H-1,3-benzodioxol-5-yl)-4-methyl-4H-1,2,4-triazol-3-ylsulfanyl}acetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-((5-(benzo[d][1,3]dioxol-5-yl)-4-methyl-4H-1,2,4-triazol-3-yl)thio)acetate
• methyl 2-{5-(2H-1,3-benzodioxol-5-yl)-4-methyl-4H-1,2,4-triazol-3-ylsulfanyl}acetate

• MDL： MFCD03621226
• Inchi： 1S/C13H13N3O4S/c1-16-12(14-15-13(16)21-6-11(17)18-2)8-3-4-9-10(5-8)20-7-19-9/h3-5H,6-7H2,1-2H3
• InChI Key： HJMUJIKBSNQJPR-UHFFFAOYSA-N
• SMILES： C(OC)(=O)CSC1N(C)C(C2=CC=C3OCOC3=C2)=NN=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles

Additional information on methyl 2-{5-(2H-1,3-benzodioxol-5-yl)-4-methyl-4H-1,2,4-triazol-3-ylsulfanyl}acetate

Methyl 2-{5-(2H-1,3-benzodioxol-5-yl)-4-methyl-4H-1,2,4-triazol-3-ylsulfanyl}acetate (CAS No. 496776-13-7): A Comprehensive Overview

Methyl 2-{5-(2H-1,3-benzodioxol-5-yl)-4-methyl-4H-1,2,4-triazol-3-ylsulfanyl}acetate, identified by its CAS number 496776-13-7, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule has garnered attention due to its unique structural features and potential applications in drug development. The presence of a benzodioxole moiety and a triazole ring linked by a sulfanyl group suggests a rich chemical space for interaction with biological targets, making it a promising candidate for further investigation.

The structural complexity of Methyl 2-{5-(2H-1,3-benzodioxol-5-yl)-4-methyl-4H-1,2,4-triazol-3-ylsulfanyl}acetate arises from its combination of heterocyclic rings and functional groups. The benzodioxole ring, also known as an oxygenated dibenzo[b,e][1,4]oxazocine core, is well-documented for its role in various bioactive molecules. Its ability to engage in hydrogen bonding and π-stacking interactions makes it a valuable scaffold in medicinal chemistry. Additionally, the triazole ring contributes to the molecule's stability and reactivity, offering multiple sites for chemical modification.

In recent years, there has been growing interest in the development of molecules that incorporate both benzodioxole and triazole moieties. These combinations have been explored in the search for novel therapeutic agents with enhanced pharmacological properties. For instance, studies have shown that benzodioxole derivatives exhibit anti-inflammatory, antiviral, and anticancer activities. Similarly, triazole-containing compounds have been investigated for their antimicrobial and antifungal properties. The synergistic effects of these two structural motifs make Methyl 2-{5-(2H-1,3-benzodioxol-5-yl)-4-methyl-4H-1,2,4-triazol-3-ylsulfanyl}acetate a particularly intriguing compound for further exploration.

The sulfanyl group in the molecule serves as a key functional handle that can be utilized to modulate the pharmacokinetic and pharmacodynamic properties of the compound. Sulfanyl groups are known to enhance solubility and bioavailability, which are critical factors in drug design. Furthermore, they can participate in various chemical reactions, allowing for the synthesis of derivatives with tailored properties. This flexibility makes Methyl 2-{5-(2H-1,3-benzodioxol-5-yl)-4-methyl-4H-1,2,4-triazol-3-ylsulfanyl}acetate a versatile building block for medicinal chemists.

Recent research has highlighted the importance of heterocyclic compounds in drug discovery. Heterocycles are ubiquitous in natural products and pharmaceuticals due to their ability to mimic biological recognition elements. The combination of a benzodioxole ring and a triazole ring in Methyl 2-{5-(2H-1,3-benzodioxol-5-y)-4-methyltetrazol}-3-sulfanyl}acetate creates a unique scaffold that can interact with multiple biological targets. This dual functionality has the potential to lead to the development of multitarget drugs, which are increasingly recognized for their therapeutic advantages.

The acetate ester group at the terminal position of the molecule provides another layer of functionality that can be exploited in drug design. Ester groups are commonly found in pharmaceuticals due to their ability to improve membrane permeability and metabolic stability. Additionally, they can be hydrolyzed or converted into other functional groups under specific conditions, offering opportunities for further chemical manipulation.

In conclusion, Methyl 2-{5-(2H -1 ,3 -benzodioxol -5 -y l) -4 -m ethyl -tetrazol}-3-sulfanyl}acetate (CAS No. 496776 -13 -7) represents a promising candidate for further pharmacological investigation. Its unique structural features and potential interactions with biological targets make it an attractive molecule for drug development. The combination of a benzodioxole ring and a triazole ring linked by a sulfanyl group offers rich opportunities for medicinal chemistry innovation. As research continues to uncover new applications for heterocyclic compounds like this one, it is likely that Methyl 2-{5-(2H -1 ,3 -benzodioxol -5 -y l) -4 -m ethyltetrazol}-3-sulfanyl}acetate will play an important role in the next generation of therapeutic agents.